Cas no 1698562-68-3 (methyl 2-(pent-4-yn-2-yl)aminopyridine-4-carboxylate)

• Product Name: methyl 2-(pent-4-yn-2-yl)aminopyridine-4-carboxylate
• CAS No: 1698562-68-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6110223
• PubChem ID: 108379690
• Update Time: 2025-08-03

methyl 2-(pent-4-yn-2-yl)aminopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(pent-4-yn-2-yl)aminopyridine-4-carboxylate
• EN300-1449653
• methyl 2-[(pent-4-yn-2-yl)amino]pyridine-4-carboxylate
• 1698562-68-3

• Inchi： 1S/C12H14N2O2/c1-4-5-9(2)14-11-8-10(6-7-13-11)12(15)16-3/h1,6-9H,5H2,2-3H3,(H,13,14)
• InChI Key： SAYDHXLLMFGQEQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C=1)NC(C)CC#C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 2-(pent-4-yn-2-yl)aminopyridine-4-carboxylate

Methyl 2-(Pent-4-yn-2-yl)aminopyridine-4-carboxylate (CAS No. 1698562-68-3): A Comprehensive Overview

Methyl 2-(Pent-4-yn-2-yl)aminopyridine-4-carboxylate, identified by its CAS number 1698562-68-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The unique combination of a pyridine core, an amine substituent, and an alkyne moiety makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The pyridine ring is a fundamental structural unit in many pharmacologically active agents, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the amine group in the 2-position of the pyridine ring enhances the compound's potential for hydrogen bonding, which is crucial for binding affinity and selectivity. Additionally, the alkyne group at the 5-position introduces a reactive site that can be utilized for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases. The structural features of Methyl 2-(Pent-4-yn-yl)aminopyridine-4-carboxylate make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of new drugs.

One of the most compelling aspects of this compound is its potential to serve as a building block for drug discovery programs. The alkyne functionality can be readily transformed into other functional groups through various chemical reactions, such as hydroamination, cycloaddition, and polymerization. These transformations allow chemists to explore a wide range of structural variations, which can be fine-tuned to optimize biological activity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. For instance, several pyridine-based drugs have been approved for clinical use, demonstrating their efficacy and safety profiles. Methyl 2-(Pent-4-yn-yl)aminopyridine-4-carboxylate shares structural similarities with some of these approved drugs, suggesting that it may exhibit comparable biological properties. Further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The synthesis of Methyl 2-(Pent-4-yn-2-yl)aminopyridine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridine core, followed by functionalization at the 2-position with an amine group. The introduction of the alkyne moiety at the 5-position is achieved through selective coupling reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

Once synthesized, Methyl 2-(Pent-4-yn-2-yl)aminopyridine-4-carboxylate can be subjected to various analytical techniques to confirm its structure and purity. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used methods for structural elucidation and quality control. These techniques provide detailed information about the molecular structure, functional groups, and impurities present in the compound.

The biological evaluation of Methyl 2-(Pent-4-yn-2-yl)aminopyridine-4-carboxylate involves testing its activity against a range of biological targets relevant to different therapeutic areas. In vitro assays are typically performed to assess interactions with enzymes, receptors, and other biomolecules. Additionally, cell-based assays can provide insights into the compound's effects on cellular processes such as proliferation, differentiation, and apoptosis.

Preclinical studies are essential for evaluating the safety and efficacy of new drug candidates before they can be tested in human trials. These studies often involve pharmacokinetic profiling to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Toxicological assessments are also conducted to identify any potential adverse effects associated with the compound.

The development of novel pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Methyl 2-(Pent-4-yn-2-yl)aminopyridine-4-carboxylate represents an exciting opportunity for researchers to explore new therapeutic possibilities. Its unique structural features and potential for further modification make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, Methyl 2-(Pent-4yn)-amino-pyridine carboxylate (CAS No. 1698562683) is a promising compound with significant potential in pharmaceutical research. Its structural features and synthetic accessibility make it an ideal candidate for further exploration as a lead compound or intermediate in drug development programs. Continued research into this molecule will likely yield valuable insights into its biological activities and therapeutic applications.